Cas no 2639405-04-0 (tert-butyl octahydropyrano2,3-cpyrrole-7a-carboxylate)

• Product Name: tert-butyl octahydropyrano2,3-cpyrrole-7a-carboxylate
• CAS No: 2639405-04-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5640386
• PubChem ID: 165899169
• Update Time: 2025-07-14

tert-butyl octahydropyrano2,3-cpyrrole-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate
• EN300-27782810
• 2639405-04-0
• tert-butyl octahydropyrano2,3-cpyrrole-7a-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)12-8-13-7-9(12)5-4-6-15-12/h9,13H,4-8H2,1-3H3
• InChI Key： KZQZXCOSDSIJFD-UHFFFAOYSA-N
• SMILES： O1CCCC2CNCC12C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl octahydropyrano2,3-cpyrrole-7a-carboxylate

Introduction to tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate (CAS No. 2639405-04-0)

tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate (CAS No. 2639405-04-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of pyrrolidines and features a tert-butyl group attached to a carboxylate moiety, which imparts specific chemical and biological characteristics.

The molecular structure of tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate is characterized by an octahydrofused pyranopyrrole ring system. The tert-butyl group, known for its steric hindrance and electron-donating properties, plays a crucial role in modulating the compound's reactivity and stability. The carboxylate functionality, on the other hand, provides a versatile handle for further chemical modifications and conjugations.

In the realm of medicinal chemistry, tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for cancer therapy.

The synthetic accessibility of tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate has also been a subject of interest. Several synthetic routes have been developed to access this compound efficiently. One notable approach involves the sequential construction of the pyranopyrrole core followed by functionalization at the tert-butyl and carboxylate positions. These synthetic strategies not only facilitate the preparation of the parent compound but also enable the synthesis of a wide range of analogs with tailored properties.

In addition to its medicinal applications, tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate has found utility in other areas of chemical research. For example, it has been used as a building block in supramolecular chemistry to construct complex architectures with well-defined shapes and functionalities. The ability to fine-tune the properties of these supramolecular assemblies through precise control over the molecular structure has opened up new avenues for applications in materials science and nanotechnology.

The physicochemical properties of tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate, including its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its performance in various applications. For instance, its solubility in both polar and non-polar solvents makes it suitable for use in different reaction conditions. Moreover, its thermal stability ensures that it can withstand harsh processing conditions without significant degradation.

In conclusion, tert-butyl octahydropyrano[2,3-c]pyrrole-7a-carboxylate (CAS No. 2639405-04-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, materials science, and supramolecular chemistry. Ongoing research continues to uncover new insights into its properties and functionalities, further solidifying its importance in the field of chemical sciences.